Cas no 1003028-39-4 ({4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid)

• Product Name: {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid
• CAS No: 1003028-39-4
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• CID: 4558668
• PubChem ID: 50990449
• Update Time: 2025-06-14

{4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid Chemical and Physical Properties

Names and Identifiers

• {4-[3-(piperidin-1-yl)propoxy]phenyl}boronic acid
• [4-(3-piperidin-1-ylpropoxy)phenyl]boronic acid
• (4-(3-(Piperidin-1-yl)propoxy)phenyl)boronic acid
• {4-[3-(piperidin-1-yl)propoxy]phenyl}boronicacid
• CS-0258870
• HS-4262
• [4-[3-(1-Piperidinyl)propoxy]phenyl]boronic acid
• 1003028-39-4
• Z1142699175
• G65113
• 4-[3-(piperidin-1-yl)propoxy]phenylboronic acid
• EN300-71643
• {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid

• Inchi： 1S/C14H22BNO3/c17-15(18)13-5-7-14(8-6-13)19-12-4-11-16-9-2-1-3-10-16/h5-8,17-18H,1-4,9-12H2
• InChI Key： WXZPCHIROFGLEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCCN1CCCCC1

Computed Properties

• Exact Mass: 263.169274g/mol
• Monoisotopic Mass: 263.169274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.14g/mol
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 452.1±55.0 °C at 760 mmHg
• Flash Point: 227.2±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

{4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid

Comprehensive Overview of {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid (CAS No. 1003028-39-4)

{4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid (CAS No. 1003028-39-4) is a boronic acid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique piperidine and boronic acid functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a propoxyphenyl linker, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable tool for drug discovery and material science.

The growing interest in boronic acid derivatives stems from their pivotal role in Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds. Researchers frequently search for "boronic acid applications in drug development" or "piperidine derivatives in medicinal chemistry," highlighting the relevance of {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid. Its compatibility with palladium catalysts and stability under various reaction conditions make it a preferred choice for synthesizing bioactive compounds, including kinase inhibitors and antiviral agents.

In recent years, the demand for high-purity boronic acids has surged due to their utility in targeted therapy and precision medicine. The compound's CAS No. 1003028-39-4 is often referenced in patents and scholarly articles exploring "boronic acid-based prodrugs" or "piperidine-modified pharmaceuticals." Its ability to form reversible covalent bonds with biomolecules, such as sugars and proteins, has also sparked investigations into its potential for diagnostic imaging and enzyme inhibition.

From an industrial perspective, {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid is synthesized through multi-step organic reactions, often involving protecting group strategies and catalytic hydrogenation. Optimizing its yield and purity is a common topic in forums discussing "scalable boronic acid synthesis" or "green chemistry approaches." The compound's stability in aqueous solutions and compatibility with microwave-assisted synthesis further broaden its appeal.

Beyond pharmaceuticals, CAS No. 1003028-39-4 is explored in materials science for designing organic electronic devices and self-healing polymers. Queries like "boronic acids in smart materials" reflect this interdisciplinary interest. Its piperidine moiety contributes to enhanced solubility and processability, critical for fabricating thin films or conductive coatings.

In summary, {4-3-(Piperidin-1-yl)propoxyphenyl}boronic Acid exemplifies the convergence of synthetic chemistry and applied science. Its dual functionality as a building block and biocompatible modifier ensures its prominence in both academic and industrial settings. As research advances, this compound is poised to play a pivotal role in addressing challenges in personalized medicine and sustainable technology.